2/,4/-Di-O-(Z-p-coumaroyl)afzelin
2/,4/-Di-O-(Z-p-coumaroyl)afzelin
Brand Name:
Vulcanchem
CAS No.:
205534-17-4
VCID:
VC0129835
InChI:
InChI=1S/C39H32O14/c1-20-35(51-30(45)16-6-21-2-10-24(40)11-3-21)34(48)38(52-31(46)17-7-22-4-12-25(41)13-5-22)39(49-20)53-37-33(47)32-28(44)18-27(43)19-29(32)50-36(37)23-8-14-26(42)15-9-23/h2-20,34-35,38-44,48H,1H3/b16-6-,17-7-/t20-,34+,35-,38+,39-/m0/s1
SMILES:
CC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC=C(C=C4)O)OC(=O)C=CC5=CC=C(C=C5)O)O)OC(=O)C=CC6=CC=C(C=C6)O
Molecular Formula:
C39H32O14
Molecular Weight:
724.671
2/,4/-Di-O-(Z-p-coumaroyl)afzelin
CAS No.: 205534-17-4
Reference Standards
VCID: VC0129835
Molecular Formula: C39H32O14
Molecular Weight: 724.671
| CAS No. | 205534-17-4 |
|---|---|
| Product Name | 2/,4/-Di-O-(Z-p-coumaroyl)afzelin |
| Molecular Formula | C39H32O14 |
| Molecular Weight | 724.671 |
| IUPAC Name | [(2S,3R,4R,5R,6S)-6-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy-4-hydroxy-5-[(Z)-3-(4-hydroxyphenyl)prop-2-enoyl]oxy-2-methyloxan-3-yl] (Z)-3-(4-hydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C39H32O14/c1-20-35(51-30(45)16-6-21-2-10-24(40)11-3-21)34(48)38(52-31(46)17-7-22-4-12-25(41)13-5-22)39(49-20)53-37-33(47)32-28(44)18-27(43)19-29(32)50-36(37)23-8-14-26(42)15-9-23/h2-20,34-35,38-44,48H,1H3/b16-6-,17-7-/t20-,34+,35-,38+,39-/m0/s1 |
| Standard InChIKey | KMOHJUXDKSMQOG-CPUVFPGGSA-N |
| SMILES | CC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC=C(C=C4)O)OC(=O)C=CC5=CC=C(C=C5)O)O)OC(=O)C=CC6=CC=C(C=C6)O |
| Appearance | Yellow powder |
| Last Modified | Aug 20 2021 |
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